5-[(4-Hydroxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one

• IUPAC Name: (5Z)-4-amino-5-[(4-hydroxyphenyl)methylidene]-1,3-thiazol-2-one
• InChI: InChI=1S/C10H8N2O2S/c11-9-8(15-10(14)12-9)5-6-1-3-7(13)4-2-6/h1-5,13H,(H2,11,12,14)/b8-5-
• InChI Key: KZTAWJUZFLOYKH-YVMONPNESA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=NC(=O)S2)N)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=NC(=O)S2)N)O
• Molecular Formula: C10H8N2O2S
• Molecular Weight: 220.25 g/mol

Description

The compound is a thiazolidinone derivative. Thiazolidinones are a class of organic compounds that contain a five-membered ring structure composed of three carbons, one nitrogen, and one sulfur atom. They are known for their wide range of biological activities and are often used in medicinal chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Without more information, it’s difficult to provide an accurate analysis.

Scientific Research Applications

Antimicrobial Activity

Thiazolidinones have been investigated for their antimicrobial potential. .

Anti-Tumor Properties

Studies suggest that thiazolidinones exhibit anti-tumor effects. They may interfere with cancer cell proliferation, induce apoptosis, and inhibit angiogenesis. .

Anti-Proliferative Effects

Thiazolidinones have been studied for their ability to suppress cell proliferation. .

Anti-Tuberculosis Agents

Researchers explore thiazolidinones as potential anti-tuberculosis drugs. .

Fungicidal Activity

Thiazolidinones exhibit fungicidal properties, which could be harnessed for developing new antifungal medications. .

Cytotoxicity and Drug Design

Thiazolidinones are evaluated for their cytotoxic effects on cancer cells. Their unique chemical structure provides opportunities for designing targeted therapies. .

Mechanism of Action

Target of Action

The primary targets of 5-[(4-Hydroxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one are yet to be definitively identified. Similar compounds have been found to interact with various proteins and enzymes involved in cellular processes .

Mode of Action

The exact mode of action of 5-[(4-Hydroxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one is not fully understood. It is believed to interact with its targets, leading to changes in their function. This interaction could potentially alter the normal functioning of the cell, leading to the observed effects .

Biochemical Pathways

It is likely that the compound affects multiple pathways due to its potential interactions with various targets .

Pharmacokinetics

These properties would significantly impact the bioavailability of the compound .

Result of Action

Based on the known effects of similar compounds, it could potentially lead to changes in cellular function .

Action Environment

The action, efficacy, and stability of 5-[(4-Hydroxyphenyl)methylene]-4-imino-1,3-thiazolidin-2-one could be influenced by various environmental factors. These could include the presence of other compounds, pH, temperature, and the specific cellular environment in which the compound is present .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for accurate information.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the wide range of biological activities exhibited by thiazolidinones and their derivatives, there could be potential for further exploration in medicinal chemistry.